3-Hydroxy-4-(4-isopropoxy-3-methylbenzoyl)-1-(3-(4-morpholinyl)propyl)-5-(2-thienyl)-1,5-dihydro-2H-pyrrol-2-one

• CAS No.: 510712-19-3
• Molecular Formula: C26H32N2O5S
• Molecular Weight: 484.6 g/mol
• IUPAC Name: (4Z)-4-[hydroxy-(3-methyl-4-propan-2-yloxyphenyl)methylidene]-1-(3-morpholin-4-ylpropyl)-5-thiophen-2-ylpyrrolidine-2,3-dione
• InChI: InChI=1S/C26H32N2O5S/c1-17(2)33-20-8-7-19(16-18(20)3)24(29)22-23(21-6-4-15-34-21)28(26(31)25(22)30)10-5-9-27-11-13-32-14-12-27/h4,6-8,15-17,23,29H,5,9-14H2,1-3H3/b24-22-
• InChI Key: JDEDOSUNVYXYEH-GYHWCHFESA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)/C(=C\2/C(N(C(=O)C2=O)CCCN3CCOCC3)C4=CC=CS4)/O)OC(C)C
• Canonical SMILES: CC1=C(C=CC(=C1)C(=C2C(N(C(=O)C2=O)CCCN3CCOCC3)C4=CC=CS4)O)OC(C)C

Description

This compound is a pyrrol-2-one derivative characterized by a central 1,5-dihydro-2H-pyrrol-2-one scaffold substituted with:

• A 4-isopropoxy-3-methylbenzoyl group at position 4,
• A 3-morpholinopropyl chain at position 1,
• A thiophen-2-yl moiety at position 5,
• A hydroxyl group at position 2.

The compound’s design leverages the morpholinopropyl group for enhanced solubility and bioavailability, while the thiophene and isopropoxybenzoyl substituents may influence target selectivity .

Biological Activity

3-Hydroxy-4-(4-isopropoxy-3-methylbenzoyl)-1-(3-morpholinopropyl)-5-(thiophen-2-yl)-1H-pyrrol-2(5H)-one is a complex organic compound that has garnered attention for its potential biological activities, particularly in the context of cancer treatment and cellular signaling pathways. This article reviews the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic applications, and relevant case studies.

The molecular formula of this compound is $C_{28}H_{33}N_{3}O_{7}$, with a molecular weight of approximately 523.58 g/mol. The compound features a pyrrole core with multiple functional groups, including hydroxyl, isopropoxy, and morpholinopropyl substituents, which are critical for its biological activity.

Property	Value
Molecular Formula	$C_{28}H_{33}N_{3}O_{7}$
Molecular Weight	523.58 g/mol
CAS Number	384793-87-7

Preliminary studies suggest that the biological activity of 3-Hydroxy-4-(4-isopropoxy-3-methylbenzoyl)-1-(3-morpholinopropyl)-5-(thiophen-2-yl)-1H-pyrrol-2(5H)-one may involve the inhibition of specific kinases involved in cancer cell proliferation and migration. Similar compounds have shown the ability to interfere with mTOR signaling pathways, which are often dysregulated in cancer cells .

Key Mechanisms Identified:

• Inhibition of Cell Proliferation : Studies indicate that this compound may reduce the proliferation of various cancer cell lines by modulating key signaling pathways.
• Anti-Migratory Effects : The compound has been associated with decreased cell motility, suggesting potential applications in preventing metastasis.

Case Studies

• Ovarian Cancer : Research has highlighted the anti-proliferative effects of structurally similar compounds on ovarian cancer cells (SKOV-3). These compounds increased the expression of tumor suppressor genes while downregulating oncogenes, thereby inhibiting cell migration and proliferation .
• Breast Cancer : In vitro studies demonstrated that derivatives similar to 3-Hydroxy-4-(4-isopropoxy-3-methylbenzoyl)-1-(3-morpholinopropyl)-5-(thiophen-2-yl)-1H-pyrrol-2(5H)-one exhibited significant cytotoxicity against breast cancer cell lines by inducing apoptosis through mitochondrial pathways .

Research Findings

Recent investigations into the biological activity of this compound have revealed several promising findings:

• Gene Expression Modulation : The compound has been shown to upregulate genes associated with apoptosis and downregulate those linked to cell survival and proliferation.
• Kinase Inhibition : Preliminary assays suggest that this compound may act as a kinase inhibitor, which is crucial for developing targeted cancer therapies .

Comparison with Similar Compounds

Structural Analogues and Substituent Variations

Key analogues differ in substituents on the benzoyl ring, aryl group at position 5, or the alkyl chain at position 1. Below is a comparative analysis:

Compound Name	Substituent at Position 4 (Benzoyl)	Substituent at Position 5 (Aryl)	Substituent at Position 1 (Chain)	Molecular Weight (g/mol)	Notable Properties
Target Compound	4-isopropoxy-3-methyl	Thiophen-2-yl	3-morpholinopropyl	~529.6 (calc.)	High polarity due to morpholine; thiophene enhances π-π interactions
3-Hydroxy-4-(4-isobutoxy-2-methylbenzoyl)-1-(3-morpholinopropyl)-5-phenyl-1H-pyrrol-2(5H)-one	4-isobutoxy-2-methyl	Phenyl	3-morpholinopropyl	~543.6 (calc.)	Increased hydrophobicity from phenyl; isobutoxy may improve metabolic stability
3-Hydroxy-1-(2-hydroxy-propyl)-4-(4-methyl-benzoyl)-5-(3-trifluoromethyl-phenyl)-1,5-dihydro-pyrrol-2-one	4-methyl	3-Trifluoromethylphenyl	2-hydroxypropyl	420.16	Trifluoromethyl enhances electronegativity; lower yield (9%) due to steric effects
3-Hydroxy-1-(2-hydroxy-propyl)-5-(4-isopropyl-phenyl)-4-(3-methyl-benzoyl)-1,5-dihydro-pyrrol-2-one	3-methyl	4-Isopropylphenyl	2-hydroxypropyl	394.21	Moderate yield (17%); isopropyl group may reduce solubility

Key Structural and Functional Differences

• Benzoyl Substituents: The isopropoxy group in the target compound (vs. isobutoxy in ) provides a balance between lipophilicity and steric bulk.
• Aryl Groups at Position 5 :
  • Thiophene (target) offers π-stacking capability, whereas phenyl () or 4-isopropylphenyl () prioritize hydrophobic interactions.
• Alkyl Chains at Position 1: The 3-morpholinopropyl chain (target) improves water solubility compared to 2-hydroxypropyl (), which may reduce membrane permeability.

Structure-Activity Relationship (SAR) Insights

• Morpholinopropyl Chain: Critical for solubility and possibly binding to enzymes with polar pockets (e.g., kinases) .
• Thiophene vs. Phenyl : Thiophene’s sulfur atom may form hydrogen bonds or coordinate metal ions in enzyme active sites, unlike phenyl .
• Isopropoxy vs. Isobutoxy : Shorter chain length (isopropoxy) may reduce steric hindrance, favoring tighter binding .